Cas no 2680586-12-1 (2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 2680586-12-1
• MF: C₁₁H₁₇NO₅S
• MW: 275.321382284164
• CID: 6071053
• PubChem ID: 165917776
• Update Time: 2025-10-31

2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284548
• 2680586-12-1
• 2-acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid
• 2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid

• Inchi： 1S/C11H17NO5S/c1-8(13)12-7-11(6-9(12)10(14)15)2-4-18(16,17)5-3-11/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： GNZUIHLUXLSOAY-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)CN(C(C)=O)C(C(=O)O)C2)(=O)=O

Computed Properties

• Exact Mass: 275.08274382g/mol
• Monoisotopic Mass: 275.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 100Ų

Additional information on 2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid

Introduction to 2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2680586-12-1)

2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid, identified by its CAS number 2680586-12-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique scaffold and potential biological activities. This spirocyclic compound features a thiathiaazaspiro framework, which combines elements of sulfur, nitrogen, and oxygen heterocycles, making it a promising candidate for further investigation in drug discovery and molecular recognition.

The molecular structure of 2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid is characterized by a spiro center connecting a thiazole ring with an azaspirodecane moiety. The presence of multiple functional groups, including an acetyl group at the 2-position and a carboxylic acid moiety at the 3-position, contributes to its reactivity and potential interactions with biological targets. The dioxo substituents further enhance the electrophilic nature of the molecule, making it a versatile intermediate for synthetic chemistry.

In recent years, there has been growing interest in spirocyclic compounds due to their rigid structure and ability to mimic natural product scaffolds. The thia-thiaaza-spiro core of 2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid has been explored for its potential applications in the development of novel therapeutic agents. Studies have shown that such scaffolds can exhibit inhibitory activity against various enzymes and receptors, making them valuable in the design of small-molecule drugs.

One of the most compelling aspects of 2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid is its structural similarity to known bioactive molecules. For instance, the spirocyclic core resembles natural products such as macrolides and polyketides, which are known for their pharmacological properties. This structural analogy suggests that CAS No. 2680586-12-1 may possess similar biological activities, particularly in the context of antimicrobial and anti-inflammatory applications.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. The thiazole and azathiazole derivatives have been extensively studied for their antimicrobial properties, while the spirocyclic framework offers additional conformational flexibility that can be exploited for targeted drug delivery. The acetyl and carboxylic acid functional groups provide opportunities for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

The synthesis of 2-Acetyl-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid presents both challenges and opportunities for medicinal chemists. The spirocyclic core requires precise stereocontrol during synthesis to ensure optimal biological activity. Advances in synthetic methodologies have enabled more efficient access to complex heterocycles like this one, paving the way for rapid exploration of its pharmacological potential.

In addition to its structural complexity, CAS No. 2680586-12-1 exhibits interesting physicochemical properties that make it suitable for drug development. The presence of multiple polar functional groups enhances solubility in aqueous media, while the spirocyclic core provides rigidity that can improve binding affinity to biological targets. These properties are critical factors in determining the feasibility of 2-Acetyl-8,8-dioxo-8lambda6-thia-2-spiro[4.5]decane -3-carboxylic acid as a lead compound for further optimization.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structure makes it a valuable tool in research focused on molecular recognition and enzyme inhibition. For example, derivatives of thia-thiaaza-spiro scaffolds have been investigated as protease inhibitors and kinase inhibitors, suggesting that CAS No. 2680586 -12 -1 may have similar utility.

As our understanding of chemical biology evolves, compounds like 2-Acetyl - 88 - dioxo - 88 - lambda6 - thia - 22 - azaspiro [44] decane -33 - carboxylic acid (CAS No .26 80586 -12 -1) are becoming increasingly important in drug discovery pipelines . The ability to design molecules with specific biological activities through rational molecular design is a cornerstone of modern medicinal chemistry . The exploration of novel heterocyclic scaffolds continues to drive innovation in this field , offering hope for new treatments against various diseases .